Cas no 2228361-34-8 (3-tert-butyl-5-ethenyl-1-methyl-1H-pyrazole)

• Product Name: 3-tert-butyl-5-ethenyl-1-methyl-1H-pyrazole
• CAS No: 2228361-34-8
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6341313
• PubChem ID: 165627168
• Update Time: 2025-05-25

3-tert-butyl-5-ethenyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-ethenyl-1-methyl-1H-pyrazole
• 2228361-34-8
• EN300-1770936

• Inchi： 1S/C10H16N2/c1-6-8-7-9(10(2,3)4)11-12(8)5/h6-7H,1H2,2-5H3
• InChI Key： JGCXGWSOXAFVED-UHFFFAOYSA-N
• SMILES： N1(C)C(C=C)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-tert-butyl-5-ethenyl-1-methyl-1H-pyrazole

3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole: A Comprehensive Overview

3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole (CAS No. 2228361-34-8) is a versatile organic compound belonging to the pyrazole family of heterocyclic compounds. Pyrazoles are five-membered rings containing two nitrogen atoms, and they have gained significant attention in the fields of medicinal chemistry, materials science, and agrochemicals due to their unique electronic properties and structural diversity. This compound, in particular, has been the focus of recent research owing to its potential applications in drug discovery and material synthesis.

The structure of 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole is characterized by a pyrazole ring with substituents at positions 1, 3, and 5. The tert-butyl group at position 3 provides steric bulk, while the ethenyl group at position 5 introduces unsaturation and potential for further functionalization. The methyl group at position 1 adds electron-donating properties, which can influence the compound's reactivity and biological activity. These substituents collectively make this compound a valuable building block for synthesizing more complex molecules with tailored properties.

Recent studies have explored the synthesis of pyrazole derivatives like 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole using various methodologies. One notable approach involves the reaction of amines with carbonyl compounds under specific conditions to form the pyrazole ring. Researchers have optimized these reactions to achieve high yields and selectivity, making them suitable for large-scale production. Additionally, the use of microwave-assisted synthesis has been reported to accelerate the formation of this compound, reducing reaction times significantly while maintaining product quality.

The physical and chemical properties of 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular geometry, stability, and reactivity under different conditions. For instance, the compound exhibits good thermal stability up to 200°C, making it suitable for applications that require high temperatures.

In terms of biological activity, pyrazole derivatives like this compound have shown promise in various assays. Recent research has demonstrated that 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole possesses moderate anti-inflammatory and antioxidant properties. These findings suggest potential applications in pharmaceuticals, particularly in the development of drugs targeting inflammatory diseases or oxidative stress-related conditions.

Moreover, the compound's ability to act as a precursor for more complex molecules has been leveraged in material science. For example, it has been used as a building block for synthesizing advanced polymers with tailored electronic properties. Researchers have reported that incorporating this pyrazole derivative into polymer backbones can enhance their conductivity and mechanical strength, opening avenues for its use in electronic devices such as sensors and organic light-emitting diodes (OLEDs).

Another area where 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole has shown potential is in agrochemicals. Studies have indicated that certain pyrazole derivatives can act as plant growth regulators or pesticides. While this specific compound has not yet been commercialized for agricultural applications, its structural features suggest that it could be modified to enhance its bioactivity against specific pests or pathogens.

Looking ahead, ongoing research is focused on further exploring the synthetic versatility and biological applications of pyrazole derivatives like this compound. Advances in computational chemistry are enabling researchers to predict optimal substitution patterns for enhancing specific properties such as solubility or bioavailability. Additionally, green chemistry approaches are being adopted to develop more sustainable synthesis routes for this compound, aligning with global efforts toward environmental conservation.

In conclusion, 3-Tert-butyl-5-Ethenyl-1-Methyl-1H-Pyrazole (CAS No. 2228361_34_8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure allows for diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.